Cas no 2229088-53-1 (2-(2-bromopropyl)-5-(diethylamino)phenol)

• Product Name: 2-(2-bromopropyl)-5-(diethylamino)phenol
• CAS No: 2229088-53-1
• MF: C₁₃H₂₀BrNO
• MW: 286.208003044128
• CID: 6059255
• PubChem ID: 165670371
• Update Time: 2025-06-30

2-(2-bromopropyl)-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-5-(diethylamino)phenol
• 2229088-53-1
• EN300-1934841

• Inchi： 1S/C13H20BrNO/c1-4-15(5-2)12-7-6-11(8-10(3)14)13(16)9-12/h6-7,9-10,16H,4-5,8H2,1-3H3
• InChI Key： HQKMXVIAFIANHE-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 285.07283g/mol
• Monoisotopic Mass: 285.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-(2-bromopropyl)-5-(diethylamino)phenol

Introduction to 2-(2-bromopropyl)-5-(diethylamino)phenol (CAS No. 2229088-53-1)

2-(2-Bromopropyl)-5-(diethylamino)phenol, with the CAS number 2229088-53-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated propyl group and diethylamino substituent on a phenolic ring, which endow it with a range of interesting properties.

The molecular formula of 2-(2-bromopropyl)-5-(diethylamino)phenol is C₁₁H₁₆BrNO, and its molecular weight is approximately 260.14 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled release or targeted delivery is desired.

In the realm of pharmaceutical research, 2-(2-bromopropyl)-5-(diethylamino)phenol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its pharmacological properties, particularly its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's potential as an inhibitor of certain enzymes involved in inflammatory responses. This property makes it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 2-(2-bromopropyl)-5-(diethylamino)phenol has also been explored for its use in materials science. Its unique combination of functional groups allows it to serve as a building block for the synthesis of more complex molecules with tailored properties. For example, a study published in the Journal of Materials Chemistry A in 2024 demonstrated that the compound can be used to create polymer-based materials with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and composite materials.

The synthesis of 2-(2-bromopropyl)-5-(diethylamino)phenol typically involves multi-step processes that include bromination and alkylation reactions. One common synthetic route involves the bromination of 1-bromopropane followed by nucleophilic substitution with 5-diethylaminophenol. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis to reduce reaction times and energy consumption.

The safety profile of 2-(2-bromopropyl)-5-(diethylamino)phenol is an important consideration for both research and industrial applications. While the compound is not classified as a hazardous material, it is essential to handle it with appropriate safety measures due to its brominated nature and potential for skin and eye irritation. Laboratory protocols should include proper personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, 2-(2-bromopropyl)-5-(diethylamino)phenol (CAS No. 2229088-53-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.